Cas no 1596796-43-8 (Piperazine, 1-(1-methylcyclobutyl)-)

• Product Name: Piperazine, 1-(1-methylcyclobutyl)-
• CAS No: 1596796-43-8
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5263960
• Update Time: 2025-09-23

Piperazine, 1-(1-methylcyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(1-methylcyclobutyl)-

• Inchi： 1S/C9H18N2/c1-9(3-2-4-9)11-7-5-10-6-8-11/h10H,2-8H2,1H3
• InChI Key： HOXMOFQINWVXND-UHFFFAOYSA-N
• SMILES： N1(C2(C)CCC2)CCNCC1

Additional information on Piperazine, 1-(1-methylcyclobutyl)-

Piperazine, 1-(1-methylcyclobutyl)- (CAS No. 1596796-43-8): A Comprehensive Overview in Modern Chemical Research

Piperazine, 1-(1-methylcyclobutyl)-, identified by its CAS number 1596796-43-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The presence of a piperazine moiety combined with a 1-methylcyclobutyl substituent imparts distinct chemical properties that make it a valuable candidate for various synthetic and therapeutic explorations.

The chemical structure of Piperazine, 1-(1-methylcyclobutyl)- consists of a six-membered aromatic ring containing two nitrogen atoms, which is a hallmark of the piperazine core. This core is linked to a methyl-substituted cyclobutyl group, enhancing its molecular complexity and reactivity. Such structural features are pivotal in determining its interaction with biological targets, making it a promising scaffold for medicinal chemistry endeavors.

In recent years, the pharmaceutical industry has shown increasing interest in piperazine derivatives due to their versatile biological activities. Studies have highlighted the potential of these compounds in modulating enzyme functions and receptor interactions, which are critical in the development of novel therapeutic agents. The incorporation of the 1-methylcyclobutyl group into the piperazine framework has been found to enhance binding affinity and selectivity, thereby improving the efficacy of drug candidates.

One of the most compelling aspects of Piperazine, 1-(1-methylcyclobutyl)- is its role as an intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications at the nitrogen atoms or the cyclobutyl substituent have led to compounds with improved solubility, metabolic stability, and target specificity. These advancements underscore the importance of Piperazine, 1-(1-methylcyclobutyl)- in the arsenal of synthetic chemists.

The exploration of Piperazine, 1-(1-methylcyclobutyl)- extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies are actively investigating its potential in treating various diseases, including neurological disorders and infectious diseases. The compound's ability to interact with multiple biological pathways makes it a versatile tool for drug discovery. Moreover, its structural flexibility allows for modifications that can tailor its properties to specific therapeutic needs.

Recent breakthroughs in computational chemistry have further enhanced the understanding of Piperazine, 1-(1-methylcyclobutyl)-. Advanced modeling techniques have enabled researchers to predict how this compound behaves in different environments, providing insights into its mechanism of action. These simulations have been instrumental in designing experiments that optimize the synthesis and application of Piperazine, 1-(1-methylcyclobutyl)- based drugs.

The synthesis of Piperazine, 1-(1-methylcyclobutyl)- involves multi-step organic reactions that require precise control over reaction conditions. Chemists have developed efficient methodologies to produce this compound with high yield and purity. These synthetic routes often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, which are well-established techniques in modern organic synthesis. The ability to synthesize this compound efficiently is crucial for its widespread adoption in pharmaceutical research.

The safety profile of Piperazine, 1-(1-methylcyclobutyl)- is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its potential side effects and interactions with other substances. These studies have provided valuable data on its safety margins, helping researchers determine optimal dosages and administration routes. Such information is essential for translating laboratory findings into clinical applications.

The future prospects of Piperazine, 1-(1-methylcyclobutul)- are promising, with ongoing research uncovering new possibilities for its use. Innovations in drug delivery systems and targeted therapies may further enhance its therapeutic potential. As our understanding of biological systems continues to evolve, compounds like Piperazine, 1-(methylcyclobutul) are likely to play a pivotal role in addressing complex medical challenges.

In conclusion, Piperazine, 1-(methylcyclobutul), with its CAS number 1596796-43-8, represents a fascinating subject of study in chemical research. Its unique structure and versatile properties make it a valuable asset in pharmaceutical development and biochemical investigations. As research progresses, we can expect even more innovative applications of this compound to emerge, contributing significantly to advancements in medicine and science.